N-(cyanomethyl)-N-cyclopropyl-2-[(thiophen-2-yl)formamido]propanamide

• IUPAC Name: N-[1-[cyanomethyl(cyclopropyl)amino]-1-oxopropan-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H15N3O2S/c1-9(15-12(17)11-3-2-8-19-11)13(18)16(7-6-14)10-4-5-10/h2-3,8-10H,4-5,7H2,1H3,(H,15,17)
• InChI Key: VOQFVOPOPXWIAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(CC#N)C1CC1)NC(=O)C2=CC=CS2
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol

Description

This compound is a derivative of propanamide, which is an amide. The structure suggests the presence of a thiophene ring, a cyclopropyl group, and a cyanomethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide group, thiophene ring, cyclopropyl group, and cyanomethyl group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the amide group might participate in condensation or hydrolysis reactions, while the thiophene ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, its mechanism of action would involve interacting with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, studying its reactivity, and assessing its safety and environmental impact.